Cas no 1806758-69-9 (Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806758-69-9
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4842925
• Update Time: 2025-06-11

Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3N2O5/c1-5-4-14-9(15(17)18)6(3-7(16)19-2)8(5)20-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： PKMZJFCGKKARSZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(C=1CC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate

Introduction to Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806758-69-9)

Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1806758-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential.

The molecular structure of Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate incorporates several key functional groups, including a nitro group, a methyl group, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and influence its reactivity, solubility, and interaction with biological targets. The presence of the nitro group, in particular, suggests potential electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, while the trifluoromethoxy group introduces lipophilicity and metabolic stability.

In recent years, there has been a growing interest in developing novel pyridine derivatives for their therapeutic applications. Pyridine-based compounds have shown promise in various areas of medicine, including antimicrobial, anti-inflammatory, and anticancer therapies. The specific arrangement of functional groups in Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications at the 3-acetyl position could lead to compounds with altered binding affinities to target enzymes or receptors. Similarly, variations around the nitro and trifluoromethoxy groups could fine-tune metabolic stability and bioavailability.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability by resisting oxidative degradation. This property is crucial for developing drugs that require longer half-lives in vivo. Additionally, the electron-withdrawing nature of the nitro group can influence the compound's interactions with biological targets by altering the electronic distribution across the molecule. These features make Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate an attractive candidate for further investigation.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For example, researchers have demonstrated that certain pyridine-based compounds can inhibit specific kinases involved in cancer progression. The structural motifs present in Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate align well with these findings, suggesting potential applications in oncology research. Furthermore, its ability to undergo further derivatization makes it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups efficiently. The compound's stability under various reaction conditions also plays a critical role in determining the feasibility of large-scale production.

In terms of applications, Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate has shown promise as an intermediate in the synthesis of agrochemicals as well. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological targets in pests and weeds. The unique combination of functional groups in this compound could lead to innovative solutions for enhancing agricultural productivity while minimizing environmental impact.

The future prospects of Methyl 5-methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate are vast, particularly as research continues to uncover new therapeutic applications and synthetic methodologies. Its role as a versatile building block for drug discovery underscores its importance in modern medicinal chemistry. As scientists delve deeper into understanding its properties and potential uses, this compound is poised to play a significant role in advancing both pharmaceuticals and agrochemicals.